Furan-2-yl(4-(3-tosyl-[1,2,3]triazolo[1,5-a]quinazolin-5-yl)piperazin-1-yl)methanone
CAS No.: 893271-90-4
Cat. No.: VC7788681
Molecular Formula: C25H22N6O4S
Molecular Weight: 502.55
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 893271-90-4 |
|---|---|
| Molecular Formula | C25H22N6O4S |
| Molecular Weight | 502.55 |
| IUPAC Name | furan-2-yl-[4-[3-(4-methylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-yl]piperazin-1-yl]methanone |
| Standard InChI | InChI=1S/C25H22N6O4S/c1-17-8-10-18(11-9-17)36(33,34)24-23-26-22(19-5-2-3-6-20(19)31(23)28-27-24)29-12-14-30(15-13-29)25(32)21-7-4-16-35-21/h2-11,16H,12-15H2,1H3 |
| Standard InChI Key | JWORGFQYCWNBBL-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)N5CCN(CC5)C(=O)C6=CC=CO6 |
Introduction
Furan-2-yl(4-(3-tosyl- triazolo[1,5-a]quinazolin-5-yl)piperazin-1-yl)methanone is a complex organic compound with a molecular formula of C25H22N6O4S and a molecular weight of 502.5 g/mol . This compound combines several pharmacophores, including furan, triazoloquinazoline, and piperazine, which are often found in biologically active molecules.
Synthesis and Preparation
The synthesis of this compound typically involves multiple steps, including the formation of the triazoloquinazoline core and its subsequent modification with the tosyl group and piperazine ring. The specific synthesis route may vary depending on the starting materials and desired intermediates.
Biological Activity and Potential Applications
While specific biological activity data for this compound are not readily available, compounds with similar structures often exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the triazoloquinazoline and piperazine moieties suggests potential for interaction with biological targets.
Research Findings and Future Directions
Research on compounds with similar structures has shown promising results in various therapeutic areas. For instance, triazoloquinazolines have been explored for their anticancer properties, while piperazine derivatives are known for their neuroprotective effects. Further studies are needed to fully elucidate the biological activity and potential applications of Furan-2-yl(4-(3-tosyl- triazolo[1,5-a]quinazolin-5-yl)piperazin-1-yl)methanone.
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